68-41-7

Cycloserine

In Stock

• CAS RN:
• 68-41-7

• Formula:
• C3H6N2O2

• InChI:
• InChI=1S/C3H6N2O2/c4-2-1-7-5-3(2)6/h2H,1,4H2,(H,5,6)/t2-/m1/s1

• InChIKey:
• DYDCUQKUCUHJBH-UWTATZPHSA-N

• Partial agonist at the NMDA receptor glycine recognition site. Enhances learning and memory in vivo. Perfomance enhancer in a variety of cognitive models. Also available in simple stock solutions - add 1 ml of water to get an exact, ready-to-use concentration.
  D-Cycloserine is an NMDA receptor (NMDAR) partial agonist with antibiotic activity. It selectively binds to the glycine binding site (Ki = 2.33 μM) over the glutamate binding site (Ki = >100 μM). D-Cycloserine modulates memory in a T-maze footshock test in CD-1 mice with optimal memory retention at doses of 10-30 mg/kg. Administration of D-cycloserine (20-40 mg/kg) improves memory retention in ‘senescence-accelerated’ mice which exhibit impaired learning and memory. D-Cycloserine inhibits L-alanine racemase and D-alanine:D-alanine ligase, enzymes essential to peptidoglycan synthesis and bacterial cell wall form...

(Z)-Oct-5-en-2-ol

• CAS RN:
• 55968-41-7

• Formula:
• C8H16O

• InChI:
• InChI=1S/C8H16O/c1-3-4-5-6-7-8(2)9/h4-5,8-9H,3,6-7H2,1-2H3/b5-4-

• InChIKey:
• LZHHQGKEJNRBAZ-PLNGDYQASA-N

• (Z)-Oct-5-en-2-ol is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.

4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine

In Stock

• CAS RN:
• 21868-41-7

• Formula:
• C8H12ClN5O

• InChI:
• InChI=1S/C8H12ClN5O/c9-5-6-11-7(10)13-8(12-6)14-1-3-15-4-2-14/h1-5H2,(H2,10,11,12,13)

• InChIKey:
• MFAGDEITRDZSFJ-UHFFFAOYSA-N

• 4-(Chloromethyl)-6-morpholin-4-yl-1,3,5-triazin-2-amine is a useful research compound. Its molecular formula is C8H12ClN5O and its molecular weight is 229.67 g/mol. The purity is usually 95%.

N~2~,4-Dimethyl-4,5-dihydro-1H-imidazole-1,2-diamine

• CAS RN:
• 738568-41-7

• Formula:
• C5H12N4

• InChI:
• InChI=1S/C5H12N4/c1-4-3-9(6)5(7-2)8-4/h4H,3,6H2,1-2H3,(H,7,8)

• InChIKey:
• FEZAISOZHTUVLO-UHFFFAOYSA-N

• N~2~,4-Dimethyl-4,5-dihydro-1H-imidazole-1,2-diamine is a useful research compound. Its molecular formula is C5H12N4 and its molecular weight is 128.18 g/mol. The purity is usually 95%.

2,4(1H,3H)-Quinazolinedione, 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy-

In Stock

• CAS RN:
• 351368-41-7

• Formula:
• C12H11F2N3O3

• InChI:
• InChI=1S/C12H11F2N3O3/c1-20-10-8(14)7(13)4-6-9(10)16(5-2-3-5)12(19)17(15)11(6)18/h4-5H,2-3,15H2,1H3

• InChIKey:
• WJGKQOLBCQGWAL-UHFFFAOYSA-N

• 2,4(1H,3H)-Quinazolinedione, 3-amino-1-cyclopropyl-6,7-difluoro-8-methoxy- is a useful research compound. Its molecular formula is C12H11F2N3O3 and its molecular weight is 283.23 g/mol. The purity is usually 95%.

5-chloro-2-nitro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide

In Stock

• CAS RN:
• 393568-41-7

• Formula:
• C12H11ClN4O3S2

• InChI:
• InChI=1S/C12H11ClN4O3S2/c1-2-5-21-12-16-15-11(22-12)14-10(18)8-6-7(13)3-4-9(8)17(19)20/h3-4,6H,2,5H2,1H3,(H,14,15,18)

• InChIKey:
• MDNVARPZVPMQFT-UHFFFAOYSA-N

• 5-chloro-2-nitro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C12H11ClN4O3S2 and its molecular weight is 358.82. The purity is usually 95%.

2-cyclohexyl-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

In Stock

• CAS RN:
• 681268-41-7

• Formula:
• C19H23N3OS

• InChI:
• InChI=1S/C19H23N3OS/c23-18(11-14-7-3-1-4-8-14)20-19-16-12-24-13-17(16)21-22(19)15-9-5-2-6-10-15/h2,5-6,9-10,14H,1,3-4,7-8,11-13H2,(H,20,23)

• InChIKey:
• KSZIRAYSBFJKIW-UHFFFAOYSA-N

• 2-cyclohexyl-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C19H23N3OS and its molecular weight is 341.47. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 869068-41-7

• Formula:
• C12H9ClF3N5O2S

• InChI:
• InChI=1S/C12H9ClF3N5O2S/c13-7-2-1-6(12(14,15)16)3-8(7)19-9(22)5-24-11-20-18-4-10(23)21(11)17/h1-4H,5,17H2,(H,19,22)

• InChIKey:
• AEIYSTMRJQNDKD-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C12H9ClF3N5O2S and its molecular weight is 379.74. The purity is usually 95%.

6-Chloro-1-(4-nitrophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898768-41-7

• Formula:
• C12H14ClNO3

• InChI:
• InChI=1S/C12H14ClNO3/c13-9-3-1-2-4-12(15)10-5-7-11(8-6-10)14(16)17/h5-8H,1-4,9H2

• InChIKey:
• RUSLWASPLNLWGL-UHFFFAOYSA-N

• 6-Chloro-1-(4-nitrophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C12H14ClNO3 and its molecular weight is 255.7 g/mol. The purity is usually 95%.

N-benzyl-N-(pyridin-2-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 314768-41-7

• Formula:
• C17H14N2OS

• InChI:
• InChI=1S/C17H14N2OS/c20-17(15-9-6-12-21-15)19(16-10-4-5-11-18-16)13-14-7-2-1-3-8-14/h1-12H,13H2

• InChIKey:
• AVNHLGOIGSJODA-UHFFFAOYSA-N

• N-benzyl-N-(pyridin-2-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H14N2OS and its molecular weight is 294.37. The purity is usually 95%.

4-Ethyl-2-mercapto-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile

In Stock

• CAS RN:
• 885268-41-7

• Formula:
• C14H16N2OS

• InChI:
• InChI=1S/C14H16N2OS/c1-4-8-9(7-15)13(18)16-10-5-14(2,3)6-11(17)12(8)10/h4-6H2,1-3H3,(H,16,18)

• InChIKey:
• XDNJIYOTWTYIBV-UHFFFAOYSA-N

• 4-Ethyl-2-mercapto-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C14H16N2OS and its molecular weight is 260.36 g/mol. The purity is usually 95%.

Indisulam

In Stock

• CAS RN:
• 165668-41-7

• Formula:
• C14H12ClN3O4S2

• InChI:
• InChI=1S/C14H12ClN3O4S2/c15-12-8-17-14-11(12)2-1-3-13(14)18-24(21,22)10-6-4-9(5-7-10)23(16,19)20/h1-8,17-18H,(H2,16,19,20)

• InChIKey:
• SETFNECMODOHTO-UHFFFAOYSA-N

• Indisulam is a sulfonamide with anticancer activity. In vitro, indisulam has antiproliferative effects on a wide range of human tumor lines with HCT116 colorectal being the most sensitive and NCI-H596 non-small cell lung cancer (NSCLC) the most resistant (IC50s = 0.11 and 94 μg/ml, respectively). It increases the number of P388 murine leukemia cells in the G1 phase of the cell cycle in a dose-dependent manner and exerts time-dependent cytotoxicity against HCT116 cells. In vivo, indisulam suppresses tumor growth and decreases tumor volume in murine HCT116, SW620, and HCT15 colorectal and LX-1 and PC9 lung cancer xenograft models. Indisulam induces proteasomal degradation of RNA binding motif protein 39 (RBM39) through association with the CUL4-DCAF15 E3 ubiquitin ligase in vitro. It is also an inhibitor of carbonic anhydrase in H. pylori (Ki = 310-562 nM). Formulations contai...

Pnri-299

Usually In Stock

• CAS RN:
• 550368-41-7

• Formula:
• C21H15N5O4

• InChI:
• InChI=1S/C21H15N5O4/c22-11-15-7-4-8-16(9-15)25-20(29)24-13-17(27)10-18(26(24)21(25)30)19(28)23-12-14-5-2-1-3-6-14/h1-10H,12-13H2,(H,23,28)

• InChIKey:
• UPQJVNPKWQFAKQ-UHFFFAOYSA-N

• Pnri-299, also known as Pnri-299, is a useful research compound. Its molecular formula is C21H15N5O4 and its molecular weight is 401.4 g/mol. The purity is usually 95%.

2-(2-Cyclohexenyl)-6-methylpyridine

In Stock

• CAS RN:
• 1187168-41-7

• Formula:
• C12H15N

• InChI:
• InChI=1S/C12H15N/c1-10-6-5-9-12(13-10)11-7-3-2-4-8-11/h3,5-7,9,11H,2,4,8H2,1H3

• InChIKey:
• ZSNPJUFIKVIOFC-UHFFFAOYSA-N

• 2-(2-Cyclohexenyl)-6-methylpyridine is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.25 g/mol. The purity is usually 95%.

5-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1705768-41-7

• Formula:
• C18H17ClFN5O3S

• InChI:
• InChI=1S/C18H17ClFN5O3S/c19-14-9-13(3-4-15(14)20)29(26,27)25-7-1-2-12(11-25)8-17-23-18(24-28-17)16-10-21-5-6-22-16/h3-6,9-10,12H,1-2,7-8,11H2

• InChIKey:
• QSXRNUISRSSRMR-UHFFFAOYSA-N

• 5-((1-((3-Chloro-4-fluorophenyl)sulfonyl)piperidin-3-yl)methyl)-3-(pyrazin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H17ClFN5O3S and its molecular weight is 437.87. The purity is usually 95%.

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(thiophen-2-yl)methanone

In Stock

• CAS RN:
• 1797868-41-7

• Formula:
• C12H11N3OS

• InChI:
• InChI=1S/C12H11N3OS/c16-12(11-2-1-5-17-11)15-4-3-10-9(7-15)6-13-8-14-10/h1-2,5-6,8H,3-4,7H2

• InChIKey:
• SCNAYOMDLKHNFN-UHFFFAOYSA-N

• (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C12H11N3OS and its molecular weight is 245.3. The purity is usually 95%.

N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-indole-5-carboxamide

Usually In Stock

• CAS RN:
• 1904368-41-7

• Formula:
• C20H18FN3O3

• InChI:
• InChI=1S/C20H18FN3O3/c21-16-2-4-18-15(10-16)11-24(19(25)12-27-18)8-7-23-20(26)14-1-3-17-13(9-14)5-6-22-17/h1-6,9-10,22H,7-8,11-12H2,(H,23,26)

• InChIKey:
• XPFDSKXWHZAZIY-UHFFFAOYSA-N

• N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-1H-indole-5-carboxamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.

Tert-butyl 2-[2-(aminomethyl)-4-methyl-1,3-thiazol-5-yl]acetate

Usually In Stock

• CAS RN:
• 2248268-41-7

• Formula:
• C11H18N2O2S

• InChI:
• InChI=1S/C11H18N2O2S/c1-7-8(16-9(6-12)13-7)5-10(14)15-11(2,3)4/h5-6,12H2,1-4H3

• InChIKey:
• NIQVWBITZNWOTK-UHFFFAOYSA-N

• Tert-butyl 2-[2-(aminomethyl)-4-methyl-1,3-thiazol-5-yl]acetate is a useful research compound. Its molecular formula is C11H18N2O2S and its molecular weight is 242.34. The purity is usually 95%.